Cas no 10394-64-6 (3-Iodo-5-nitroaniline)

• Product Name: 3-Iodo-5-nitroaniline
• CAS No: 10394-64-6
• MF: C₆H₅IN₂O₂
• MW: 264.020573377609
• CID: 139585
• PubChem ID: 25225
• Update Time: 2025-04-19

3-Iodo-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-iodo-5-nitro-
• 3-Iodo-5-nitroaniline
• 3-iodo-5-nitro-benzenamine
• 3-Jod-5-nitro-anilin
• 3-nitro-5-iodoaniline
• AC1L18OV
• ANILINE, 3-IODO-5-NITRO-
• BRN 1944986
• NSC88993
• SureCN6651088
• WLN: ZR CI ENW
• NSC 88993
• AKOS015916483
• BKYNSFHBQVINES-UHFFFAOYSA-N
• NSC-88993
• 10394-64-6
• Benzenamine, 3-iodo-5-nitro-
• NCIOpen2_005650
• SCHEMBL6651088
• EN300-1272900
• DTXSID20146151

• Inchi： 1S/C6H5IN2O2/c7-4-1-5(8)3-6(2-4)9(10)11/h1-3H,8H2
• InChI Key： BKYNSFHBQVINES-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 263.93915
• Monoisotopic Mass: 263.93957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Density: 2.101
• Melting Point: 139.5-141 °C(lit.)
• Boiling Point: 385.7°Cat760mmHg
• Flash Point: 187°C
• Refractive Index: 1.726
• PSA: 69.16
• LogP: 2.88600

3-Iodo-5-nitroaniline Security Information

• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： 26-36/37/39
• RTECS：BY4100000
• Hazardous Material Identification：
• Risk Phrases：22-36/37/38-43
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes